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Compound of Interest

Compound Name: AF-353

Cat. No.: B1665037

For laboratory personnel, including researchers, scientists, and drug development
professionals, a comprehensive understanding of safety and logistical procedures for handling
chemical compounds is paramount. This document provides essential, immediate safety
information, operational guidelines, and disposal plans for AF-353, a noncompetitive dual
antagonist of the purinoreceptors P2X3 and P2X2/3.[1] Adherence to these protocols is critical
for ensuring a safe laboratory environment and the integrity of research outcomes.

Personal Protective Equipment (PPE) and Safety
Measures

The following table summarizes the required personal protective equipment and safety
measures to be employed when handling AF-353. This information is compiled from safety
data sheets and should be strictly followed.
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Protective
Equipment/Measure

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[2]

Protects against eye irritation

or serious eye damage.[3]

Hand Protection

Chemical impermeable gloves.
Gloves must be inspected prior
to use. Wash and dry hands

after handling.[2]

Prevents skin contact and

subsequent irritation.[2][3]

Body Protection

Wear fire/flame resistant and

impervious clothing.[2]

Provides a barrier against skin
exposure and contamination of

personal clothing.

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[2]

Ensure adequate ventilation.[2]

[3]

Prevents respiratory irritation.

[3]

Hygiene Measures

Handle in accordance with
good industrial hygiene and
safety practice.[2] Wash
thoroughly after handling.[1]
Do not ingest, inhale, get in

eyes, on skin, or on clothing.[1]

Minimizes the risk of accidental

exposure and contamination.

Hazard Identification and Classification

AF-353 is classified with the following hazards according to the Globally Harmonized System

(GHS).[3]
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Hazard Statement Classification GHS Code
Harmful if swallowed.[3] Acute toxicity - oral 4 H302
Causes skin irritation.[3] Skin irritation 2 H315
Causes serious eye irritation. o

Eye irritation 2A H319
[3]
May cause respiratory Specific target organ toxicity H335

irritation.[3]

(single exposure) 3

Signal Word: Warning[3]
Hazard Pictogram:

laalt text

Handling and Storage Protocol

Proper handling and storage are crucial for maintaining the stability of AF-353 and ensuring the

safety of laboratory personnel. AF-353 is supplied as a crystalline solid.[1]

Handling:

Storage:

Use non-sparking tools.[2]

Work in a well-ventilated area.[2]

Avoid the formation of dust and aerosols.[2]

Avoid prolonged or repeated exposure.[3]

o Store at -20°C for long-term stability (=4 years).[1]

Take precautionary measures against static discharge.[3]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]
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o Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

» Store apart from foodstuff containers or incompatible materials such as strong oxidizing
agents and strong reducing agents.[2][3]

Experimental Workflow: Preparation of a Stock
Solution

A common laboratory procedure involving AF-353 is the preparation of a stock solution. The

following workflow outlines the necessary steps, incorporating safety precautions.
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Experimental Workflow: AF-353 Stock Solution Preparation

4 Preparation )

Don appropriate PPE:
- Safety goggles
- Impermeable gloves
- Lab coat

Y

Weigh the required amount
of AF-353 (crystalline solid)
in a chemical fume hood.

\ J
4 Dissalution )
Y

Select an appropriate solvent
(e.g., DMSO, soluble up to ~20 mg/ml).

\ 4

[Add the solvent to the solid AF-353.

Y

[ Purge the solution with an inert gas. )
J
~

Y

Vortex or sonicate until fully dissolved

\_

4 Storage & Labeling
Y

Transfer the stock solution to a
properly labeled, sealed vial.

Y

[ Store the stock solution at -20°C. )

- J

Click to download full resolution via product page

Caption: Workflow for the safe preparation and storage of an AF-353 stock solution.
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Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is necessary to
mitigate risks.

Emergency Situation Procedure

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult
a doctor.[2]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[2]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[2]

] Move the person into fresh air. If not breathing,
Inhalation ) o o
give artificial respiration. Consult a doctor.

Evacuate personnel to safe areas.[2] Wear

personal protective equipment.[2] Avoid dust
Spill formation.[2] Do not let the chemical enter

drains.[2] Sweep up and shovel. Store in a

suitable, closed container for disposal.

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.
Waste AF-353 and Contaminated Materials:

o Collect waste material in a designated, labeled, and sealed container.

» Dispose of as hazardous waste. Do not allow it to enter sewers or surface/ground water.[3]

o Contact a licensed professional waste disposal service to dispose of this material.
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The following logical diagram illustrates the decision-making process for the disposal of AF-353
and related materials.

AF-353 Disposal Logic

Material for Disposal
(Unused AF-353, contaminated labware, etc.)

l

Is the material contaminated
with AF-353?

Dispose of according to
standard lab procedures
for non-hazardous waste

Dispose of as
Hazardous Chemical Waste

Disposal Complete

Click to download full resolution via product page

Caption: Decision diagram for the proper disposal of AF-353 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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